Cas no 2064117-73-1 (6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine
• CAS No: 2064117-73-1
• MF: C₁₄H₁₁FN₂
• MW: 226.248946428299
• MDL: MFCD31916094
• CID: 4783053
• PubChem ID: 138986124
• Update Time: 2025-05-20

6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine
• FC1=C(C=C(C=C1)C=1C=C2C(=NC=1)C=CN2)C

• MDL： MFCD31916094
• Inchi： 1S/C14H11FN2/c1-9-6-10(2-3-12(9)15)11-7-14-13(17-8-11)4-5-16-14/h2-8,16H,1H3
• InChI Key： RIDMXOXEHYOFFQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1=CN=C2C=CNC2=C1

Computed Properties

• Exact Mass: 226.09062652g/mol
• Monoisotopic Mass: 226.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7

Additional information on 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine

Introduction to 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 2064117-73-1)

6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine, identified by its CAS number 2064117-73-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of both fluoro and methyl substituents in the aromatic ring enhances its pharmacokinetic properties, making it a promising candidate for drug development.

The molecular structure of 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine consists of a fused system of a pyrrole ring and a pyridine ring, with the aromatic ring bearing a fluoro group at the 4-position and a methyl group at the 3-position. This specific arrangement contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. The fluoro substituent, in particular, is known to modulate metabolic stability and binding affinity, while the methyl group influences the overall shape and hydrophobicity of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine has emerged as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is found in several FDA-approved drugs, highlighting its importance in medicinal chemistry. The compound's ability to act as a scaffold for further derivatization makes it particularly valuable for designing new drugs targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine is its potential role in modulating enzyme activity. Pyrrolopyridines have been shown to interact with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. The fluoro and methyl groups enhance the compound's ability to bind to these enzymes by improving both hydrophobic interactions and hydrogen bonding capabilities. This has led to several studies exploring its efficacy in inhibiting enzymes associated with cancer progression.

Recent advancements in computational chemistry have further accelerated the exploration of 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine's pharmacological potential. Molecular docking studies have revealed that this compound can effectively bind to target proteins with high affinity. These studies not only predict potential therapeutic applications but also guide experimental design by identifying key interactions between the compound and its biological targets. The integration of computational methods with traditional wet-lab approaches has significantly sped up the drug discovery process.

The synthesis of 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this compound, minimizing waste and reducing environmental impact.

Preclinical studies have begun to uncover the therapeutic potential of derivatives of 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine. Initial results suggest that certain analogs exhibit significant anti-inflammatory and anticancer properties. For instance, modifications at the nitrogen positions of the pyrrole ring have been found to enhance binding affinity to specific protein targets. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from this scaffold.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological properties due to their ability to influence electronic distribution and metabolic stability. In 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine, the fluoro group at the 4-position plays a crucial role in enhancing binding interactions with biological targets while also increasing metabolic resistance. This makes it an attractive moiety for designing drugs with prolonged half-lives and reduced clearance rates.

As research continues to evolve, so do the methodologies for studying 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine and its derivatives. Techniques such as X-ray crystallography have provided detailed insights into how this compound interacts with biological targets at an atomic level. These structural insights are invaluable for rational drug design, allowing researchers to fine-tune molecular structures for optimal activity and selectivity.

The future prospects for 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine are bright, with ongoing studies exploring its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel therapeutics based on this scaffold. As our understanding of disease mechanisms grows more sophisticated, compounds like 6-(4-Fluoro-3-methylphenyl)-1H-pyrrolo[3,2-b]pyridine will continue to play a pivotal role in developing next-generation medicines.